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Compound of Interest

Compound Name: 1,3-Distearin

Cat. No.: B1146584

An In-Depth Technical Guide to 1,3-Distearin for Researchers and Drug Development
Professionals

Introduction

1,3-Distearin, a diacylglycerol containing stearic acid at the sn-1 and sn-3 positions, is a
significant molecule in various scientific and industrial fields, including pharmaceutical
development.[1] It is a glyceryl derivative that has been identified in natural sources such as
wheat bran extract.[1] In the context of drug development, 1,3-distearin serves as a crucial
building block for the synthesis of structured triglycerides and has been utilized in the creation
of prodrugs to enhance the safety profile of existing medications.[1][2] This guide provides a
comprehensive overview of its chemical properties, experimental protocols involving its use,
and its applications in the pharmaceutical industry.

Core Molecular and Physical Properties

A summary of the key quantitative data for 1,3-Distearin is presented below for easy reference
and comparison.
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Property Value Source(s)
Molecular Formula C39H7605 [L13141511611 71
Molecular Weight 625.02 g/mol [B1I4151[61[7]
CAS Number 504-40-5 [1][3]

Formal Name

Octadecanoic acid, 1,1'-(2-

hydroxy-1,3-propanediyl) ester

[1]3]

Synonyms

1,3-Distearoylglycerin,
DG(18:0/0:0/18:0), Glyceryl

1,3-distearate

[11(31[4]

Physical State Solid [11[3]
Melting Point 78.5-79 °C [8]
Purity >99% [3][4]

Storage Temperature

Freezer, -20°C

[3][6]

Solubility

DMF: 20 mg/ml, DMSO: 30
mg/ml, Ethanol: 0.25 mg/ml

[1]

Applications in Drug Development

1,3-Distearin has demonstrated significant utility in pharmaceutical research, particularly in the

development of prodrugs for non-steroidal anti-inflammatory drugs (NSAIDs).[1] Studies have

shown its use in the synthesis of prodrug forms of ibuprofen, naproxen, and diclofenac, which

have exhibited reduced ulcerogenicity, a common side effect of NSAIDs.[1] Furthermore, 1,3-

distearin is a key starting material in the synthesis of structured triglycerides like 1,3-

distearoyl-2-oleoylglycerol (SOS), which are important components in various pharmaceutical,

food, and cosmetic applications due to their specific physical and chemical properties.[2]

Experimental Protocols

A representative experimental protocol for the chemical synthesis of 1,3-distearoyl-2-

oleoylglycerol (SOS) from 1,3-Distearin is detailed below. This method involves the acylation

of 1,3-distearin with oleoyl chloride.[2]
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Materials:

1,3-Distearin

Oleoyl chloride

Anhydrous pyridine (or other suitable base)
Anhydrous chloroform (or other suitable solvent)
Silica gel for column chromatography

Hexane and ethyl acetate (for chromatography)[2]

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer and under an inert atmosphere
(e.g., nitrogen), dissolve 1,3-distearin in an anhydrous solvent such as chloroform.[2]

Base Addition: Add anhydrous pyridine to the solution. Pyridine acts as a catalyst and
neutralizes the HCI byproduct generated during the reaction.[2]

Acylation: Cool the reaction mixture to a controlled temperature (e.g., 0-5°C) to minimize
side reactions. Add oleoyl chloride dropwise to the mixture. Allow the reaction to proceed at
room temperature for several hours.[2]

Quenching and Extraction: Quench the reaction by adding water or a dilute acid solution.
Separate the organic layer, wash it with brine, and dry it over an anhydrous salt like sodium
sulfate.[2]

Solvent Removal: Remove the solvent from the organic layer under reduced pressure to
obtain the crude product.[2]

Purification: Purify the crude product using silica gel column chromatography with a gradient
of hexane and ethyl acetate as the eluent. This step separates the desired 1,3-distearoyl-2-
oleoylglycerol from unreacted starting materials and byproducts.[2]
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Visualized Experimental Workflow

The following diagram illustrates the key stages in the chemical synthesis of 1,3-distearoyl-2-
oleoylglycerol from 1,3-Distearin.
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Caption: Chemical synthesis of 1,3-distearoyl-2-oleoylglycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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